3,4-Methylenedioxyphenyl thiocyanate
Description
3,4-Methylenedioxyphenyl thiocyanate is a useful research compound. Its molecular formula is C8H5NO2S and its molecular weight is 179.20 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C8H5NO2S |
|---|---|
Molecular Weight |
179.20 g/mol |
IUPAC Name |
1,3-benzodioxol-5-yl thiocyanate |
InChI |
InChI=1S/C8H5NO2S/c9-4-12-6-1-2-7-8(3-6)11-5-10-7/h1-3H,5H2 |
InChI Key |
UWQCKLGYBCGMAF-UHFFFAOYSA-N |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)SC#N |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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